Cas no 2229421-19-4 (4-methyl-5-(1H-pyrazol-4-yl)pyrimidine)
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine
- EN300-1756817
- 2229421-19-4
-
- Inchi: 1S/C8H8N4/c1-6-8(4-9-5-10-6)7-2-11-12-3-7/h2-5H,1H3,(H,11,12)
- InChI Key: ZYTCFQDTQMLCEG-UHFFFAOYSA-N
- SMILES: N1C=C(C=N1)C1=CN=CN=C1C
Computed Properties
- Exact Mass: 160.074896272g/mol
- Monoisotopic Mass: 160.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 54.5Ų
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756817-0.05g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1756817-0.1g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1756817-0.25g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1756817-0.5g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1756817-1.0g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1756817-2.5g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1756817-5.0g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1756817-10.0g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1756817-1g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1756817-5g |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine |
2229421-19-4 | 5g |
$4641.0 | 2023-09-20 |
4-methyl-5-(1H-pyrazol-4-yl)pyrimidine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine
Exploring the Versatile Applications of 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine (CAS No. 2229421-19-4) in Modern Chemistry
In the rapidly evolving field of organic chemistry, 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine (CAS No. 2229421-19-4) has emerged as a compound of significant interest. This heterocyclic molecule, featuring both pyrimidine and pyrazole rings, has captured the attention of researchers and industry professionals alike due to its unique structural properties and potential applications. The compound's molecular formula and exact weight make it particularly valuable in pharmaceutical research and material science.
The growing demand for novel pyrimidine derivatives in drug discovery has propelled 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine into the spotlight. Recent studies suggest that this compound may serve as a crucial building block for developing new therapeutic agents, particularly in areas such as kinase inhibition and targeted cancer therapies. Its structural similarity to purine bases makes it especially relevant in current research on nucleotide analogs and enzyme inhibitors.
One of the most compelling aspects of CAS 2229421-19-4 is its versatility in chemical synthesis. The compound's reactivity allows for various modifications at multiple positions, enabling the creation of diverse molecular architectures. This characteristic has made it particularly valuable in the development of small molecule drugs, where researchers are constantly seeking novel scaffolds with improved pharmacokinetic properties.
In material science applications, 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine has shown promise as a precursor for organic electronic materials. Its conjugated system and potential for hydrogen bonding make it an interesting candidate for developing organic semiconductors and light-emitting materials. This aligns perfectly with current industry trends toward sustainable and organic-based electronic components.
The synthesis and characterization of pyrazole-pyrimidine hybrids like CAS 2229421-19-4 have become a hot topic in academic circles. Recent publications highlight innovative synthetic routes that improve yield and purity while reducing environmental impact. These advancements are particularly relevant given the increasing focus on green chemistry principles in pharmaceutical manufacturing.
Quality control and analytical methods for 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine have seen significant improvements in recent years. Advanced techniques such as HPLC-MS and NMR spectroscopy now allow for more precise characterization of this compound, ensuring its suitability for high-value applications. These developments are crucial for researchers who require highly pure compounds for their investigations.
The commercial availability of CAS 2229421-19-4 has expanded significantly, with several specialty chemical suppliers now offering this compound in various quantities and purity grades. This increased accessibility has facilitated research across multiple disciplines, from medicinal chemistry to materials engineering. Current market trends indicate growing demand for such specialized heterocyclic compounds.
Storage and handling recommendations for 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine follow standard protocols for stable organic compounds. While not classified as hazardous under normal conditions, proper laboratory practices should be maintained when working with this material. These considerations are particularly important for researchers exploring its potential in various applications.
Future research directions for pyrimidine-pyrazole derivatives like CAS 2229421-19-4 appear promising. Emerging studies are investigating their potential in areas such as photodynamic therapy, molecular recognition, and even as components in advanced sensor technologies. These developments reflect the compound's versatility and the growing recognition of its value in cutting-edge research.
For researchers interested in exploring 4-methyl-5-(1H-pyrazol-4-yl)pyrimidine further, numerous scientific resources are available. Recent patent filings and peer-reviewed publications provide detailed information about its synthesis, properties, and potential applications. This wealth of information makes it easier for new investigators to incorporate this interesting compound into their research programs.
2229421-19-4 (4-methyl-5-(1H-pyrazol-4-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)